Cas no 2248320-16-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248320-16-1
• MF: C₂₁H₁₈N₂O₆
• MW: 394.377425670624
• CID: 6010075
• PubChem ID: 165730192
• Update Time: 2025-08-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248320-16-1
• EN300-6523431
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C21H18N2O6/c1-28-15-8-6-13(7-9-15)11-22-12-14(10-18(22)24)21(27)29-23-19(25)16-4-2-3-5-17(16)20(23)26/h2-9,14H,10-12H2,1H3
• InChI Key： QPPXTLGSTLSIOC-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(CC2C=CC(=CC=2)OC)C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 394.11648630g/mol
• Monoisotopic Mass: 394.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate

Compound CAS No. 2248320-16-1: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate

The compound with CAS No. 2248320-16-1, named 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a dioxo isoindole moiety and a pyrrolidine ring with specific substituents. The presence of the 4-methoxyphenyl group adds to its chemical diversity and functional properties.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The isoindole core is known for its ability to interact with various biological targets, making it a valuable component in medicinal chemistry. Additionally, the pyrrolidine ring, a five-membered amine-containing structure, contributes to the molecule's flexibility and ability to form hydrogen bonds, which are critical for bioavailability and target binding.

The synthesis of this compound involves a series of carefully designed reactions. Researchers have employed methods such as Ullmann coupling, Mitsunobu reaction, and Stille coupling to construct the key intermediates. These reactions are chosen for their high efficiency and selectivity, ensuring the formation of the desired product with minimal side reactions. The use of these advanced synthetic techniques underscores the compound's potential as a lead molecule in pharmaceutical research.

From a pharmacological perspective, this compound has shown promising results in preliminary assays. It exhibits moderate activity against several enzyme targets, including kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. The 4-methoxyphenyl group plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its solubility and permeability.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the compound's binding modes and interactions with target proteins. These studies reveal that the dioxo isoindole moiety forms key π–π interactions with aromatic residues on the protein surface, while the pyrrolidine ring contributes to hydrogen bonding networks. Such findings are essential for guiding further optimization efforts aimed at improving potency and selectivity.

In terms of applications, this compound serves as a valuable tool for studying receptor-ligand interactions and enzyme inhibition mechanisms. Its structure provides a platform for exploring structure–activity relationships (SAR), enabling researchers to design more effective drug candidates. The integration of experimental and computational approaches has significantly accelerated the understanding of this compound's biological effects.

Looking ahead, ongoing research is focused on enhancing the compound's stability and bioavailability while maintaining its therapeutic potential. Advanced drug delivery systems, such as nanoparticles or liposomal formulations, are being explored to overcome challenges related to systemic administration. These developments highlight the compound's versatility and its potential role in future therapeutic interventions.

In conclusion, CAS No. 2248320-16-1 represents a significant advancement in organic synthesis and pharmacological research. Its unique structure, combined with cutting-edge synthetic methods and biological evaluations, positions it as a promising candidate for further exploration in drug discovery pipelines.